(R)-Pyrrolidine-2-carbonitrile hydrochloride
Overview
Description
“®-Pyrrolidine-2-carbonitrile hydrochloride” likely refers to a compound that contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom, and a carbonitrile group, which consists of a carbon triple-bonded to a nitrogen . The “R” denotes the configuration of the chiral center in the molecule .
Synthesis Analysis
While specific synthesis methods for “®-Pyrrolidine-2-carbonitrile hydrochloride” were not found, similar compounds are often synthesized through various organic reactions, including condensation, substitution, and salification reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “®-Pyrrolidine-2-carbonitrile hydrochloride” would depend on its specific molecular structure. Similar compounds often have properties like solubility, melting point, boiling point, and specific optical rotation .Scientific Research Applications
Synthesis of Nanocrystals
®-Pyrrolidine-2-carbonitrile hydrochloride: is used in the synthesis of nanocrystals, which are critical in the development of new materials with unique properties. The compound can act as a stabilizing agent, controlling the growth and morphology of nanocrystals . This is particularly important in the production of semiconductors, where the size and shape of nanocrystals can significantly affect their electrical and optical properties.
Green Chemistry Applications
In the realm of green chemistry, ®-Pyrrolidine-2-carbonitrile hydrochloride plays a role in the synthesis of environmentally friendly chemicals. It’s used as a catalyst or a reagent in reactions that aim to reduce waste and avoid the use of toxic solvents . Its application here is crucial for developing sustainable industrial processes.
Development of Biocatalysts
Biocatalysis is an area where ®-Pyrrolidine-2-carbonitrile hydrochloride finds application due to its ability to modify enzymes or other proteins. It can be used to create more efficient biocatalysts that are essential in various biochemical reactions, including those used in the production of biofuels and in waste treatment processes .
Mechanism of Action
Future Directions
properties
IUPAC Name |
(2R)-pyrrolidine-2-carbonitrile;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2.ClH/c6-4-5-2-1-3-7-5;/h5,7H,1-3H2;1H/t5-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QSJTUXCBPTVKQZ-NUBCRITNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)C#N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H](NC1)C#N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40375204 |
Source
|
| Record name | (R)-Pyrrolidine-2-carbonitrile hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40375204 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-Pyrrolidine-2-carbonitrile hydrochloride | |
CAS RN |
675602-84-3 |
Source
|
| Record name | (R)-Pyrrolidine-2-carbonitrile hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40375204 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 675602-84-3 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Furo[3,2-c]pyridin-6-ylmethanol](/img/structure/B44711.png)
![(2S,3R,4S,5R,6S)-6-[(2S,3R,4R,5R,6S)-2-carboxy-6-[(1S,2R,3R,4R)-1-carboxy-1,3,4-trihydroxy-5-oxopentan-2-yl]oxy-4,5-dihydroxyoxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid](/img/structure/B44721.png)
